Calcium 2-(carboxymethyl)-2-hydroxybutanedioate
Calcium 2-(carboxymethyl)-2-hydroxybutanedioate
Brand Name:
Vulcanchem
CAS No.:
7693-13-2
VCID:
VC0147912
InChI:
InChI=1S/C6H8O7.Ca/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2
SMILES:
[H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2]
Molecular Formula:
(C6H7O7)2Ca2·3H2O
C6H6CaO7
C6H6CaO7
Molecular Weight:
230.19 g/mol
Calcium 2-(carboxymethyl)-2-hydroxybutanedioate
CAS No.: 7693-13-2
Reference Standards
VCID: VC0147912
Molecular Formula: (C6H7O7)2Ca2·3H2O
C6H6CaO7
Molecular Weight: 230.19 g/mol
| CAS No. | 7693-13-2 |
|---|---|
| Product Name | Calcium 2-(carboxymethyl)-2-hydroxybutanedioate |
| Molecular Formula | (C6H7O7)2Ca2·3H2O C6H6CaO7 |
| Molecular Weight | 230.19 g/mol |
| IUPAC Name | calcium;hydron;2-hydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C6H8O7.Ca/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2 |
| Standard InChIKey | PFKGDYCESFRMAP-UHFFFAOYSA-L |
| Isomeric SMILES | [H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2] |
| SMILES | [H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2] |
| Canonical SMILES | [H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2] |
| Physical Description | Fine white powde |
| Solubility | 0.085 G & 0.096 G/100 CC WATER @ 18 °C & 23 °C |
| Synonyms | Ca3(C6H5O7)2.4H2O, Propanetricarboxylic acid hydroxy calcium |
| PubChem Compound | 20544036 |
| Last Modified | Nov 11 2021 |
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